Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)
55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
MF:C12H18N2O
MW:206.284122943878
CID:1078372
PubChem ID:15239457
Update Time:2025-04-20
3-(3-Isopropylphenyl)-1,1-dimethylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- Inchi: 1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- InChI Key: QWZWEJVCSVTACA-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NC1=CC=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 206.14204
- Monoisotopic Mass: 206.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea) Related Products
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